Cas no 81321-14-4 (2-Thiophenecarboxylicacid, 3-amino-4-methyl-, methyl ester, hydrochloride (1:1))

• Product Name: 2-Thiophenecarboxylicacid, 3-amino-4-methyl-, methyl ester, hydrochloride (1:1)
• CAS No: 81321-14-4
• MF: C₇H₁₀ClNO₂S
• MW: 207.677799701691
• CID: 706636
• PubChem ID: 2807920
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 3-amino-4-methyl-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-amino-4-methyl-, methyl ester, hydrochloride (1:1)
• Methyl 3-amino-4-methyl-2-thiophenecarboxylate hydrochloride (1:1 )
• methyl 3-amino-4-methylthiophene-2-carboxylate;hydrochloride
• 81321-14-4
• SCHEMBL10732632
• 3-amino-4-methyl-2-thiophenecarboxylic acid methyl ester hydrochloride
• methyl 3-amino-4-methylthiophene-2-carboxylate hydrochloride
• MKGNQVLUZOTGAX-UHFFFAOYSA-N
• AKOS015898628

• Inchi： 1S/C7H9NO2S.ClH/c1-4-3-11-6(5(4)8)7(9)10-2;/h3H,8H2,1-2H3;1H
• InChI Key： MKGNQVLUZOTGAX-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C)C(=C1C(=O)OC)N

Computed Properties

• Exact Mass: 207.0120774g/mol
• Monoisotopic Mass: 207.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Melting Point: 78 ºC